Cas no 897598-46-8 (3-Fluoro-4-(pyrrolidin-1-yl)benzonitrile)

• Product Name: 3-Fluoro-4-(pyrrolidin-1-yl)benzonitrile
• CAS No: 897598-46-8
• MF: C₁₁H₁₁FN₂
• MW: 190.216845750809
• CID: 5524393
• Update Time: 2025-08-05

3-Fluoro-4-(pyrrolidin-1-yl)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Fluoro-4-(pyrrolidin-1-yl)benzonitrile
• Benzonitrile, 3-fluoro-4-(1-pyrrolidinyl)-

• Inchi： 1S/C11H11FN2/c12-10-7-9(8-13)3-4-11(10)14-5-1-2-6-14/h3-4,7H,1-2,5-6H2
• InChI Key： FROHJGJZHRMXSI-UHFFFAOYSA-N
• SMILES： C(#N)C1=CC=C(N2CCCC2)C(F)=C1

Additional information on 3-Fluoro-4-(pyrrolidin-1-yl)benzonitrile

Introduction to 3-Fluoro-4-(pyrrolidin-1-yl)benzonitrile (CAS No. 897598-46-8) and Its Emerging Applications in Chemical Biology

3-Fluoro-4-(pyrrolidin-1-yl)benzonitrile, identified by the Chemical Abstracts Service Number (CAS No.) 897598-46-8, is a fluorinated aromatic nitrile derivative featuring a pyrrolidine moiety. This compound has garnered significant attention in the field of chemical biology due to its unique structural and electronic properties, which make it a promising candidate for various pharmaceutical and agrochemical applications. The presence of a fluorine atom at the 3-position of the benzene ring enhances its lipophilicity and metabolic stability, while the pyrrolidine group introduces hydrogen bonding capabilities, contributing to its binding affinity with biological targets.

The compound’s molecular structure, characterized by a benzonitrile core and a nitrogen-containing heterocycle, positions it as an attractive scaffold for drug discovery. The benzonitrile moiety is known for its ability to interact with biological systems through dipole-dipole interactions and hydrogen bonding, making it a versatile pharmacophore. In contrast, the pyrrolidine ring is commonly found in bioactive molecules, often contributing to receptor binding and pharmacological activity.

Recent advancements in medicinal chemistry have highlighted the importance of fluorinated aromatic compounds in developing novel therapeutics. The fluorine atom in 3-Fluoro-4-(pyrrolidin-1-yl)benzonitrile not only improves the compound’s pharmacokinetic properties but also modulates its electronic distribution, influencing its interactions with biological targets. This has led to increased interest in exploring its potential as an intermediate in synthesizing small-molecule inhibitors for therapeutic purposes.

In the realm of chemical biology, 3-Fluoro-4-(pyrrolidin-1-yl)benzonitrile has been investigated for its role in modulating enzyme activity and receptor binding. For instance, studies have demonstrated its potential as a scaffold for developing kinase inhibitors, where the fluorine atom enhances binding affinity through π-stacking interactions. Additionally, the pyrrolidine group can serve as a hydrogen bond acceptor or donor, further fine-tuning its interaction with biological targets.

One of the most compelling aspects of this compound is its versatility in medicinal chemistry applications. Researchers have leveraged its structural features to design derivatives with enhanced potency and selectivity. For example, modifications at the pyrrolidine ring have been explored to improve solubility and metabolic stability, while maintaining or even enhancing binding affinity to target proteins.

The synthesis of 3-Fluoro-4-(pyrrolidin-1-yl)benzonitrile involves multi-step organic transformations that highlight the compound’s synthetic accessibility. Key steps include nucleophilic aromatic substitution (SNAr) reactions to introduce the fluorine atom, followed by functional group transformations to incorporate the pyrrolidine moiety. These synthetic strategies underscore the compound’s potential as a building block for more complex molecular architectures.

Recent research has also explored the use of computational methods to optimize the structure of 3-Fluoro-4-(pyrrolidin-1-yl)benzonitrile for improved pharmacological activity. Molecular docking studies have revealed that minor structural modifications can significantly enhance binding affinity to target proteins. These insights have guided experimental efforts toward designing more potent and selective analogs.

The compound’s potential extends beyond pharmaceutical applications into agrochemical research. Fluorinated benzonitriles have shown promise as intermediates in synthesizing novel pesticides and herbicides due to their stability and bioactivity. The presence of both fluorine and pyrrolidine moieties makes 3-Fluoro-4-(pyrrolidin-1-yl)benzonitrile a valuable candidate for developing next-generation crop protection agents.

In conclusion, 3-Fluoro-4-(pyrrolidin-1-yl)benzonitrile (CAS No. 897598-46-8) represents a significant advancement in chemical biology and drug discovery. Its unique structural features, combined with its synthetic accessibility, make it an ideal candidate for developing novel therapeutics and agrochemicals. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing global health and agricultural challenges.